Cas no 72816-78-5 (1H-Imidazole, 1-undecyl-)

• Product Name: 1H-Imidazole, 1-undecyl-
• CAS No: 72816-78-5
• MF: C₁₄H₂₆N₂
• MW: 222.369643688202
• CID: 543401
• PubChem ID: 12555595
• Update Time: 2025-04-19

1H-Imidazole, 1-undecyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 1-undecyl-
• 1-Undecyl-1H-imidazole
• 1-n-undecyl-imidazole
• SCHEMBL302937
• 65155-61-5
• CHEMBL97528
• DTXSID10502383
• 72816-78-5

• Inchi： 1S/C14H26N2/c1-2-3-4-5-6-7-8-9-10-12-16-13-11-15-14-16/h11,13-14H,2-10,12H2,1H3
• InChI Key： PKCPMTJMGADWTA-UHFFFAOYSA-N
• SMILES： N1(C=NC=C1)CCCCCCCCCCC

Computed Properties

• Exact Mass: 222.20978
• Monoisotopic Mass: 222.209598838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 10
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82